Cas no 126838-29-7 (2-Propenoic acid, 3-(4-methylphenyl)-3-phenyl-, ethyl ester, (E)-)
126838-29-7 structure
Product Name:2-Propenoic acid, 3-(4-methylphenyl)-3-phenyl-, ethyl ester, (E)-
CAS No:126838-29-7
MF:C18H18O2
MW:266.334325313568
CID:1220707
PubChem ID:54411054
Update Time:2025-04-20
2-Propenoic acid, 3-(4-methylphenyl)-3-phenyl-, ethyl ester, (E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-(4-methylphenyl)-3-phenyl-, ethyl ester, (E)-
- ethyl 3-(4-methylphenyl)-3-phenylprop-2-enoate
- DTXSID80711147
- 126838-29-7
-
- Inchi: 1S/C18H18O2/c1-3-20-18(19)13-17(15-7-5-4-6-8-15)16-11-9-14(2)10-12-16/h4-13H,3H2,1-2H3
- InChI Key: VUEALHFBIRFMPA-UHFFFAOYSA-N
- SMILES: O(CC)C(C=C(C1C=CC=CC=1)C1C=CC(C)=CC=1)=O
Computed Properties
- Exact Mass: 266.13074
- Monoisotopic Mass: 266.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4.8
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2-Propenoic acid, 3-(4-methylphenyl)-3-phenyl-, ethyl ester, (E)- Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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